Cas no 127680-76-6 (2-(Propylamino)isonicotinonitrile)

2-(Propylamino)isonicotinonitrile structure

127680-76-6 structure

Product Name:2-(Propylamino)isonicotinonitrile

CAS No:127680-76-6

MF:C₉H₁₁N₃

MW:161.203741312027

MDL:MFCD09937284

CID:1034338

PubChem ID:14640849

Update Time:2025-04-20

2-(Propylamino)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(Propylamino)isonicotinonitrile
- 2-(propylamino)pyridine-4-carbonitrile
- AGN-PC-0022DL
- AK131573
- KB-15899
- RL01366
- SCHEMBL18720521
- DB-312914
- J-506565
- DTXSID30562489
- 127680-76-6
- SB54224
- AKOS000182093
- MDL： MFCD09937284
- Inchi： 1S/C9H11N3/c1-2-4-11-9-6-8(7-10)3-5-12-9/h3,5-6H,2,4H2,1H3,(H,11,12)
- InChI Key： YHKNUWNZUPWCKX-UHFFFAOYSA-N
- SMILES： N(C1C=C(C#N)C=CN=1)CCC

Computed Properties

Exact Mass: 161.095297364g/mol
Monoisotopic Mass: 161.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 48.7Å²

2-(Propylamino)isonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM129942-1g	2-(propylamino)isonicotinonitrile	127680-76-6	95%	1g	$356	2021-08-05
Chemenu	CM129942-1g	2-(propylamino)isonicotinonitrile	127680-76-6	95%	1g	$342	2024-08-02
Alichem	A029206994-1g	2-(Propylamino)isonicotinonitrile	127680-76-6	95%	1g	$400.00	2022-04-03
eNovation Chemicals LLC	D547156-1g	2-(PropylaMino)isonicotinonitrile	127680-76-6	97%	1g	$539	2024-05-24
eNovation Chemicals LLC	D547156-5g	2-(PropylaMino)isonicotinonitrile	127680-76-6	97%	5g	$2820	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803311-1g	2-(Propylamino)isonicotinonitrile	127680-76-6	98%	1g	￥2612.00	2024-08-09
eNovation Chemicals LLC	D547156-1g	2-(PropylaMino)isonicotinonitrile	127680-76-6	97%	1g	$539	2025-02-26
eNovation Chemicals LLC	D547156-1g	2-(PropylaMino)isonicotinonitrile	127680-76-6	97%	1g	$539	2025-03-01

2-(Propylamino)isonicotinonitrile Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

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